Cas no 2095409-60-0 (Dispiro[2.0.2.1]heptane-7-methanamine)

Dispiro[2.0.2.1]heptane-7-methanamine is a structurally unique bicyclic amine characterized by its rigid spiro-fused framework, which imparts high steric hindrance and conformational stability. This compound is of interest in medicinal chemistry and materials science due to its constrained geometry, which can enhance binding selectivity and improve physicochemical properties in drug design. Its compact, three-dimensional structure also makes it a valuable scaffold for developing novel catalysts or ligands. The amine functionality provides a versatile handle for further derivatization, enabling applications in asymmetric synthesis and polymer chemistry. The compound’s stability and synthetic accessibility further contribute to its utility in advanced research and industrial applications.

Dispiro[2.0.2.1]heptane-7-methanamine structure

2095409-60-0 structure

Product Name:Dispiro[2.0.2.1]heptane-7-methanamine

CAS No:2095409-60-0

MF:C₈H₁₃N

MW:123.195522069931

CID:5254919

Update Time:2025-05-24

Dispiro[2.0.2.1]heptane-7-methanamine Chemical and Physical Properties

Names and Identifiers

- Dispiro[2.0.2.1]heptane-7-methanamine
- Inchi： 1S/C8H13N/c9-5-6-7(1-2-7)8(6)3-4-8/h6H,1-5,9H2
- InChI Key： YSEBKCHFGNUDBY-UHFFFAOYSA-N
- SMILES： C1C2(C(CN)C32CC3)C1

Dispiro[2.0.2.1]heptane-7-methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-384326-0.05g	{dispiro[2.0.2^{4}.1^{3}]heptan-7-yl}methanamine	2095409-60-0	95.0%	0.05g	$1261.0	2025-03-16
Enamine	EN300-384326-0.1g	{dispiro[2.0.2^{4}.1^{3}]heptan-7-yl}methanamine	2095409-60-0	95.0%	0.1g	$1320.0	2025-03-16
Enamine	EN300-384326-0.25g	{dispiro[2.0.2^{4}.1^{3}]heptan-7-yl}methanamine	2095409-60-0	95.0%	0.25g	$1381.0	2025-03-16
Enamine	EN300-384326-0.5g	{dispiro[2.0.2^{4}.1^{3}]heptan-7-yl}methanamine	2095409-60-0	95.0%	0.5g	$1440.0	2025-03-16
Enamine	EN300-384326-1.0g	{dispiro[2.0.2^{4}.1^{3}]heptan-7-yl}methanamine	2095409-60-0	95.0%	1.0g	$1500.0	2025-03-16
Enamine	EN300-384326-2.5g	{dispiro[2.0.2^{4}.1^{3}]heptan-7-yl}methanamine	2095409-60-0	95.0%	2.5g	$2940.0	2025-03-16
Enamine	EN300-384326-5.0g	{dispiro[2.0.2^{4}.1^{3}]heptan-7-yl}methanamine	2095409-60-0	95.0%	5.0g	$4349.0	2025-03-16
Enamine	EN300-384326-10.0g	{dispiro[2.0.2^{4}.1^{3}]heptan-7-yl}methanamine	2095409-60-0	95.0%	10.0g	$6450.0	2025-03-16

Dispiro[2.0.2.1]heptane-7-methanamine Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Additional information on Dispiro[2.0.2.1]heptane-7-methanamine

Dispiro[2.0.2.1]heptane-7-methanamine (CAS No: 2095409-60-0)

Dispiro[2.0.2.1]heptane-7-methanamine is a unique organic compound with the CAS registry number 2095409-60-0. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, typically a carbon atom in this case. The name Dispiro[2.0.2.1]heptane refers to the specific arrangement of the rings and the bridge structure, while the methanamine suffix indicates the presence of a methylamine group attached to the heptane backbone.

The molecular formula of Dispiro[2.0.2.1]heptane-7-methanamine is C₈H₁₃N, and its molecular weight is approximately 133 g/mol. The compound exhibits a complex three-dimensional structure due to the spiro arrangement, which can influence its physical and chemical properties significantly compared to its linear counterparts.

Recent studies have highlighted the potential applications of spiro compounds like Dispiro[2.0.2.1]heptane-7-methanamine in various fields, including pharmaceuticals and materials science. For instance, researchers have explored the use of such compounds as building blocks for drug development due to their unique stereochemical properties and potential bioavailability profiles.

The synthesis of Dispiro[2.0.2.1]heptane-7-methanamine involves a series of carefully controlled reactions, often utilizing ring-closing techniques or intermolecular cyclizations to achieve the desired spiro structure. Recent advancements in catalytic methods have made it possible to synthesize such compounds with higher yields and greater precision, making them more accessible for research and industrial applications.

In terms of physical properties, Dispiro[2.0.2.]heptane-7-methanamine is typically a solid at room temperature with a melting point around 85°C and a boiling point exceeding 35°C under standard atmospheric pressure.

The compound's reactivity is influenced by both its spiro structure and the presence of the methanamine group, which can act as a nucleophile or participate in various condensation reactions.

From an environmental standpoint, understanding the degradation pathways of Dispiro[2.]heptane-7-methanamine is crucial for assessing its potential impact on ecosystems.

In conclusion, Dispiro[.]heptane-7-methanamine (CAS No: 2.) represents an intriguing example of how structural complexity can lead to unique chemical properties and diverse applications.